1,3,5-Triazine-2,4-diamine, N-ethyl-6-(methylthio)-

Description

"1,3,5-Triazine-2,4-diamine, N-ethyl-6-(methylthio)-" refers to a class of chemical compounds known for their herbicidal properties and various industrial applications . Ametryn, with the molecular formula $C_9H_{17}N_5S$, exemplifies this group; it is a herbicide used to inhibit photosynthesis and other enzymatic processes in unwanted plants . These compounds, belonging to the Triazine chemical family, are characterized by a central 1,3,5-triazine ring structure with diamine substituents at the 2 and 4 positions and a methylthio group at the 6 position . The ethyl group attached to one of the nitrogen atoms on the diamine substituents further defines this specific type of triazine derivative .

One such compound is N-Cyclopentyl-N'-ethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine, which has a molecular weight of 253.37 g/mol and the molecular formula $C_{11}H_{19}N_5S$ . This compound can also be referred to as N2-Cyclopentyl-N4-ethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine . Dimethametryn, another related compound, is N-(1',2'-dimethylpropyl)-N'-ethyl-6-methylthio-1,3,5-triazine-2,4-diamine, and its fate has been studied in greenhouse-grown rice crops . These compounds can undergo degradation in plants and soil, leading to the formation of various products with modified functional groups .

Research on triazine derivatives such as these often involves comprehensive studies of their chemical properties, environmental fate, and biological activity . Scientists and researchers analyze their structures using methods such as IUPAC naming conventions, InChI strings, and SMILES notations to ensure accurate identification and comparison . The exploration of these compounds is valuable for developing effective herbicides and understanding their impact on ecosystems .

• CAS No.: 4147-58-4
• Product Name: 1,3,5-Triazine-2,4-diamine, N-ethyl-6-(methylthio)-
• Molecular Formula: C6H11N5S
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 2-N-ethyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
• Standard InChI: InChI=1S/C6H11N5S/c1-3-8-5-9-4(7)10-6(11-5)12-2/h3H2,1-2H3,(H3,7,8,9,10,11)
• Standard InChIKey: CMKCJDAIKRRBDY-UHFFFAOYSA-N
• SMILES: CCNC1=NC(=NC(=N1)N)SC
• Canonical SMILES: CCNC1=NC(=NC(=N1)N)SC
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: 2-N-ethyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
• PubChem Compound: 603744
• Last Modified: Apr 15 2024